Cas no 52787-20-9 (methyl 3-(2-methoxy-2-oxo-ethyl)benzoate)

methyl 3-(2-methoxy-2-oxo-ethyl)benzoate structure
52787-20-9 structure
Product Name:methyl 3-(2-methoxy-2-oxo-ethyl)benzoate
CAS No:52787-20-9
MF:C11H12O4
MW:208.210583686829
MDL:MFCD27635050
CID:1578779
PubChem ID:13816148
Update Time:2025-04-21

methyl 3-(2-methoxy-2-oxo-ethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-(methoxycarbonyl)-, methyl ester
    • methyl 3-(2-methoxy-2-oxo-ethyl)benzoate
    • 52787-20-9
    • SCHEMBL2964543
    • XYJVSCYQGXVUKN-UHFFFAOYSA-N
    • AS-76372
    • methyl 3-(2-methoxy-2-oxoethyl)benzoate
    • D94219
    • MDL: MFCD27635050
    • Inchi: 1S/C11H12O4/c1-14-10(12)7-8-4-3-5-9(6-8)11(13)15-2/h3-6H,7H2,1-2H3
    • InChI Key: XYJVSCYQGXVUKN-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=CC=C(C(=O)OC)C=1)=O

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

methyl 3-(2-methoxy-2-oxo-ethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D962881-250mg
Benzeneacetic acid, 3-(methoxycarbonyl)-, methyl ester
52787-20-9 98%
250mg
$185 2024-06-05
eNovation Chemicals LLC
D962881-1g
Benzeneacetic acid, 3-(methoxycarbonyl)-, methyl ester
52787-20-9 98%
1g
$345 2024-06-05
TRC
D887760-50mg
D887760
52787-20-9
50mg
$138.00 2023-05-18
TRC
D887760-250mg
D887760
52787-20-9
250mg
$517.00 2023-05-18
TRC
D887760-500mg
D887760
52787-20-9
500mg
$861.00 2023-05-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT5868-1G
methyl 3-(2-methoxy-2-oxo-ethyl)benzoate
52787-20-9 95%
1g
¥924.00 2023-04-27
Aaron
AR01FTVV-100mg
Benzeneacetic acid, 3-(methoxycarbonyl)-, methyl ester
52787-20-9 98%
100mg
$144.00 2025-02-10
Aaron
AR01FTVV-250mg
Benzeneacetic acid, 3-(methoxycarbonyl)-, methyl ester
52787-20-9 98%
250mg
$282.00 2025-02-10
Aaron
AR01FTVV-1g
Benzeneacetic acid, 3-(methoxycarbonyl)-, methyl ester
52787-20-9 98%
1g
$698.00 2025-02-10
1PlusChem
1P01FTNJ-100mg
Benzeneacetic acid, 3-(methoxycarbonyl)-, methyl ester
52787-20-9 98%
100mg
$107.00 2024-04-30
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.